2,6-DI(TERT-BUTYL-1-D1)-4-METHYL-D3-PHENOL-3,5-D2
2,6-DI(TERT-BUTYL-1-D1)-4-METHYL-D3-PHENOL-3,5-D2
Brand Name:
Vulcanchem
CAS No.:
1219805-62-5
VCID:
VC0089902
InChI:
InChI=1S/C15H24O/c1-10-8-11(14(2,3)4)13(16)12(9-10)15(5,6)7/h8-9,16H,1-7H3/i1D3,2D,5D,8D,9D
SMILES:
CC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C
Molecular Formula:
C15H24O
Molecular Weight:
227.399
2,6-DI(TERT-BUTYL-1-D1)-4-METHYL-D3-PHENOL-3,5-D2
CAS No.: 1219805-62-5
Main Products
VCID: VC0089902
Molecular Formula: C15H24O
Molecular Weight: 227.399
| CAS No. | 1219805-62-5 |
|---|---|
| Product Name | 2,6-DI(TERT-BUTYL-1-D1)-4-METHYL-D3-PHENOL-3,5-D2 |
| Molecular Formula | C15H24O |
| Molecular Weight | 227.399 |
| IUPAC Name | 3,5-dideuterio-2,6-bis(1-deuterio-2-methylpropan-2-yl)-4-(trideuteriomethyl)phenol |
| Standard InChI | InChI=1S/C15H24O/c1-10-8-11(14(2,3)4)13(16)12(9-10)15(5,6)7/h8-9,16H,1-7H3/i1D3,2D,5D,8D,9D |
| Standard InChIKey | NLZUEZXRPGMBCV-HSBDXKGESA-N |
| SMILES | CC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C |
| Last Modified | Aug 20 2021 |
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